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Compound of Interest

3-(1,3-Dioxan-2-YL)-2'-
Compound Name:

fluoropropiophenone
CAS No.: 898785-98-3
Cat. No.: B1326149

Get Quote

The compound, 3-(1,3-Dioxan-2-yl)-2'-fluoropropiophenone, is a derivative of
propiophenone, featuring a fluorine atom at the ortho position of the phenyl ring and a 1,3-
dioxane acetal at the C3 position of the propane chain. The 1,3-dioxane moiety typically serves
as a protecting group for a terminal aldehyde, suggesting this molecule is a key intermediate in
the synthesis of more complex structures, such as B-ketoaldehydes, after deprotection. The
presence of the fluorine atom can significantly alter the molecule's electronic properties and
metabolic stability, making it a valuable building block in medicinal chemistry.[1][2]

Based on its structure, the formal IUPAC name is 1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-
1-one. A summary of its computed and inferred properties is presented below.

Table 1: Computed Physicochemical Properties
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Property Value Source
CAS Number Not Assigned -

Molecular Formula C13H1sFOs (Calculated)
Molecular Weight 238.26 g/mol (Calculated)

1-(2-fluorophenyl)-3-(1,3-
IUPAC Name ) (Inferred)
dioxan-2-yl)propan-1-one

(Estimated based on

XLogP3 ~2.0 analogs[3))

Hydrogen Bond Donors 0 (Calculated)
Hydrogen Bond Acceptors 4 (Calculated)
Topological Polar Surface Area  44.8 A2 (Calculated)

| Appearance | Likely a pale yellow oil or low-melting solid | (Inferred from analogs[4][5]) |

Part 2: Proposed Synthesis and Mechanistic
Rationale

The synthesis of 3-(1,3-Dioxan-2-yl)-2'-fluoropropiophenone can be logically achieved
through a convergent synthesis strategy. The core principle involves the preparation of a
protected C3 synthon (the dioxane fragment) and its subsequent coupling with the 2-

fluorophenyl moiety. A highly plausible route is a Grignard reaction followed by oxidation.

Causality of Experimental Design:

The choice of a Grignard-based route is predicated on its reliability for forming carbon-carbon
bonds. The 1,3-dioxane group is selected as a protecting group because it is stable under the
basic conditions of Grignard reagent formation and reaction, yet can be readily removed under
mild acidic conditions. The subsequent oxidation step using a mild reagent like Pyridinium
Chlorochromate (PCC) is chosen to selectively convert the secondary alcohol to a ketone
without disturbing the acetal or the aromatic ring.
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Detailed Synthetic Workflow:

Diagram 1: Proposed Synthesis of 1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one
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Experimental Protocol: Synthesis
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Objective: To synthesize 1-(2-fluorophenyl)-3-(1,3-dioxan-2-yl)propan-1-one.
Materials:

e 2-(2-Bromoethyl)-1,3-dioxane

e Magnesium turnings

e Anhydrous Tetrahydrofuran (THF)

¢ 2-Fluorobenzaldehyde

e Pyridinium Chlorochromate (PCC)

e Dichloromethane (DCM)

o Saturated aqueous NH4Cl solution

e Anhydrous Na2S0Oa4

o Diethyl ether

Protocol:

o Step 1: Grignard Reagent Formation

o To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add
magnesium turnings (1.2 eq).

o Add anhydrous THF via syringe.

o Add a solution of 2-(2-bromoethyl)-1,3-dioxane (1.0 eq) in anhydrous THF dropwise to
initiate the reaction. If initiation is slow, a crystal of iodine may be added.

o After initiation, add the remaining bromide solution dropwise, maintaining a gentle reflux.

o Stir the reaction mixture at room temperature for 1-2 hours post-addition to ensure
complete formation of the Grignard reagent.
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o Step 2: Grignard Addition to Aldehyde
o Cool the freshly prepared Grignard reagent to O °C in an ice bath.

o Add a solution of 2-fluorobenzaldehyde (1.0 eq) in anhydrous THF dropwise, maintaining
the temperature below 5 °C.

o After the addition is complete, allow the reaction to warm to room temperature and stir for
3-4 hours.

o Monitor the reaction by Thin Layer Chromatography (TLC) until the aldehyde is consumed.
o Quench the reaction by slowly adding saturated aqueous NH4Cl solution at 0 °C.

o Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with
brine, dry over anhydrous Na=SO4, and concentrate in vacuo to yield the crude secondary
alcohol intermediate.

o Step 3: Oxidation to Ketone

[e]

Dissolve the crude alcohol from the previous step in anhydrous DCM.
o Add PCC (1.5 eq) to the solution in one portion.

o Stir the mixture at room temperature for 2-3 hours. Monitor the reaction by TLC for the
disappearance of the alcohol.

o Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel or Celite® to remove the chromium salts.

o Wash the filter cake thoroughly with diethyl ether.

o Concentrate the filtrate in vacuo. Purify the resulting crude product by column
chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the
pure target compound.

Part 3: Analytical Characterization and Validation
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Confirming the identity and purity of the synthesized compound is paramount. A combination of
spectroscopic and chromatographic techniques provides a self-validating system to ensure
structural integrity.

Protocol 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Rationale: H, 13C, and °F NMR are essential for unambiguously determining the molecular
structure. *H NMR will confirm the presence and connectivity of all protons, 3C NMR will
identify all unique carbon environments, and °F NMR will confirm the presence and
environment of the fluorine atom.

Procedure:

» Prepare a sample by dissolving ~5-10 mg of the purified product in 0.5 mL of deuterated
chloroform (CDCIs).

e Acquire *H NMR spectra. Expected Resonances: Look for multiplets in the aromatic region
(~7.0-8.0 ppm), a triplet for the acetal proton (~4.5-5.0 ppm), multiplets for the dioxane
methylene protons, and two triplets in the aliphatic region corresponding to the two CH:
groups of the propane chain.

¢ Acquire 13C NMR spectra. Expected Resonances: A carbonyl carbon (~195-205 ppm),
aromatic carbons (with C-F coupling visible), an acetal carbon (~100 ppm), and several
aliphatic carbons.

e Acquire °F NMR spectra. Expected Resonances: A single resonance, likely a multiplet due
to coupling with ortho protons on the phenyl ring.

Protocol 2: Mass Spectrometry (MS)

Rationale: High-Resolution Mass Spectrometry (HRMS) provides an exact mass measurement,
which confirms the elemental composition of the molecule. Gas Chromatography-Mass
Spectrometry (GC-MS) can be used to assess purity and provide fragmentation data that
supports the proposed structure.

Procedure (HRMS-ESI):
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¢ Prepare a dilute solution of the sample in methanol or acetonitrile.

¢ Infuse the sample into an Electrospray lonization (ESI) source coupled to a Time-of-Flight
(TOF) or Orbitrap mass analyzer.

e Acquire the spectrum in positive ion mode.

o Expected Result: A prominent ion corresponding to the protonated molecule [M+H]* with a
mass-to-charge ratio (m/z) matching the calculated exact mass of CizH16FO3* (239.1083).

Diagram 2: Analytical Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Part 1: Chemical Identity and Physicochemical Profile].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326149/docs#part-1-chemical-identity-and-
physicochemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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